An In-depth Technical Guide to Azido-PEG3-Ala-Boc: Properties and Applications in Proteolysis Targeting Chimeras (PROTACs)
An In-depth Technical Guide to Azido-PEG3-Ala-Boc: Properties and Applications in Proteolysis Targeting Chimeras (PROTACs)
For Researchers, Scientists, and Drug Development Professionals
Azido-PEG3-Ala-Boc is a heterobifunctional linker molecule integral to the synthesis of Proteolysis Targeting Chimeras (PROTACs), a revolutionary class of therapeutic agents. This technical guide provides a comprehensive overview of its chemical and physical properties, its application in PROTAC synthesis, and a detailed experimental protocol for its use in click chemistry-mediated bioconjugation.
Core Properties and Specifications
Azido-PEG3-Ala-Boc is a polyethylene glycol (PEG)-based linker containing three key functional groups: an azide (N3) group, a tert-butyloxycarbonyl (Boc)-protected alanine, and a carboxylic acid. This unique combination of functionalities allows for its sequential and specific conjugation to two different ligands, a crucial step in the assembly of a functional PROTAC molecule.[1] The PEG spacer enhances the solubility and pharmacokinetic properties of the resulting PROTAC.
| Property | Value | Source(s) |
| Chemical Name | Azido-PEG3-Ala-Boc | [1] |
| Molecular Formula | C14H26N4O7 | [1] |
| Molecular Weight | 362.38 g/mol | [1] |
| CAS Number | 2054345-68-3 | [1] |
| Appearance | White to off-white solid | |
| Purity | >95% | |
| Solubility | Soluble in DMSO, DMF, and DCM | |
| Storage Conditions | Store at -20°C for long-term stability | |
| Shelf Life | Up to 3 years when stored as a powder at -20°C. In solvent, it should be stored at -80°C and used within one year. |
Role in PROTAC Drug Development
PROTACs are innovative therapeutic molecules designed to hijack the body's natural protein disposal system, the ubiquitin-proteasome system, to selectively eliminate disease-causing proteins. A PROTAC molecule consists of three components: a ligand that binds to the target protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a linker that connects these two ligands.
Azido-PEG3-Ala-Boc serves as a versatile linker in PROTAC synthesis. The azide group provides a reactive handle for "click chemistry," a highly efficient and specific conjugation reaction. This allows for the covalent attachment of the linker to a ligand containing a complementary alkyne group. The Boc-protected alanine and the carboxylic acid offer additional points for chemical modification and attachment to the second ligand, often through amide bond formation. The defined length of the PEG3 spacer is critical in optimizing the distance and orientation between the POI and the E3 ligase to facilitate efficient ubiquitination and subsequent degradation of the target protein.
Experimental Protocols
The primary application of Azido-PEG3-Ala-Boc in PROTAC synthesis involves a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a cornerstone of click chemistry. Below is a general experimental protocol for the conjugation of an alkyne-modified ligand to Azido-PEG3-Ala-Boc.
Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Protocol
Materials:
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Azido-PEG3-Ala-Boc
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Alkyne-functionalized ligand of interest
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Copper(II) sulfate (CuSO4)
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Sodium ascorbate
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Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other copper-chelating ligand
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Anhydrous, degassed solvent (e.g., Dimethylformamide (DMF) or a mixture of t-BuOH and water)
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Nitrogen or Argon gas
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Reaction vessel
Procedure:
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Reactant Preparation:
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In a clean, dry reaction vessel, dissolve the alkyne-functionalized ligand (1.0 equivalent) and Azido-PEG3-Ala-Boc (1.1 equivalents) in the chosen anhydrous, degassed solvent.
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Prepare a stock solution of copper(II) sulfate and a stock solution of the copper-chelating ligand (e.g., THPTA) in a suitable solvent.
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Prepare a fresh stock solution of sodium ascorbate in a suitable solvent.
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Reaction Setup:
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Purge the reaction vessel containing the alkyne and azide with an inert gas (nitrogen or argon) for 10-15 minutes to remove oxygen, which can interfere with the reaction.
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Add the copper(II) sulfate solution to the reaction mixture, followed by the addition of the chelating ligand solution. The final concentration of copper is typically in the range of 50-100 µM.
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Initiate the reaction by adding the freshly prepared sodium ascorbate solution. The ascorbate reduces Cu(II) to the catalytically active Cu(I) species.
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Reaction and Monitoring:
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Allow the reaction to proceed at room temperature with stirring.
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The reaction progress can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to track the consumption of the starting materials and the formation of the triazole product.
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Reactions are typically complete within 1-4 hours, but reaction times may vary depending on the specific substrates.
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Work-up and Purification:
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Once the reaction is complete, the crude reaction mixture can be diluted with an appropriate organic solvent and washed with water or brine to remove the copper catalyst and other water-soluble components.
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The organic layer is then dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.
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The resulting crude product is purified by flash column chromatography on silica gel to yield the pure PROTAC intermediate.
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PROTAC Synthesis and Mechanism of Action
The following diagrams illustrate the general workflow for synthesizing a PROTAC using Azido-PEG3-Ala-Boc and the subsequent mechanism of action of the resulting PROTAC.
Caption: A generalized workflow for the synthesis of a PROTAC molecule utilizing Azido-PEG3-Ala-Boc.
